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Nourseothricin (NTC), an aminoglycoside antibiotic, is a powerful selection agent for genetically
modified yeast. It functions by inhibiting protein synthesis, leading to cell death in non-resistant
strains.[1][2] The resistance gene, typically natl or satl, encodes for Nourseothricin N-
acetyltransferase, which detoxifies the antibiotic by acetylation. This document provides
detailed application notes and protocols for determining and utilizing the optimal Nourseothricin
concentration for the selection of transformed yeast cells.

Data Presentation: Recommended Nourseothricin
Concentrations

The effective concentration of Nourseothricin for selecting yeast transformants is species- and
strain-dependent. The following tables summarize recommended starting concentrations based
on published data. It is crucial to perform a kill curve analysis to determine the optimal
concentration for your specific yeast strain and experimental conditions.

Table 1: Recommended Nourseothricin Concentrations for Common Yeast Species
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. Minimum Inhibitory
. Recommended Selection .
Yeast Species . Concentration (MIC)
Concentration (pg/mL)

(ng/mL)
Saccharomyces cerevisiae 50 - 200[3] 25[3][4]
Pichia pastoris 50 - 200[3] 50-100[3][4]
Schizosaccharomyces pombe 90 - 100[3] 40[3][4]
Candida albicans 200 - 450[3] 200[3][4]
Kluyveromyces lactis 50 - 100[3] 50[4]

Table 2: Nourseothricin Concentration Ranges for Other Yeast and Fungi

Recommended Selection Concentration

Organism

(ng/mL)
Ashbya gossypii 50 - 200[3]
Candida glabrata 100 - 200][3]
Hansenula polymorpha 100[3][4]
Ustilago maydis 75 - 150[3]

Experimental Protocols
Protocol 1: Preparation of Nourseothricin Stock Solution

A concentrated stock solution is essential for accurate and convenient addition of
Nourseothricin to culture media.

Materials:
¢ Nourseothricin sulfate powder
o Sterile, deionized water

e Sterile 0.22 pm syringe filter
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 Sterile microcentrifuge tubes or vials
Procedure:

e To prepare a 100 mg/mL or 200 mg/mL stock solution, weigh the appropriate amount of
Nourseothricin sulfate powder.[1][5]

» Dissolve the powder in sterile, deionized water. For example, to make a 200 mg/mL solution,
dissolve 2 g of Nourseothricin in 10 mL of sterile water.[1][5]

o Ensure the powder is completely dissolved by gentle vortexing.

 Sterilize the solution by passing it through a 0.22 um syringe filter into a sterile container.[1]

[5]

 Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes.

o Store the aliquots at -20°C. The stock solution is stable for at least one year at this
temperature.[1][5] For short-term storage, the solution can be kept at 4°C for up to 4 weeks.

Caption: Workflow for preparing a sterile Nourseothricin stock solution.

Protocol 2: Determining Optimal Nourseothricin
Concentration via Kill Curve

A Kill curve is a dose-response experiment to determine the minimum antibiotic concentration
required to kill all non-transformed yeast cells within a specific timeframe.[6][7]

Materials:

Yeast strain of interest (non-transformed)

Appropriate liquid yeast growth medium (e.g., YPD, SD)

Nourseothricin stock solution

Sterile 96-well plate or culture tubes

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.goldbio.com/blogs/articles/16-common-questions-about-nourseothricin
https://zellbio.eu/documents/1074/Nourseothricin%20Stock%20Solution.pdf
https://www.goldbio.com/blogs/articles/16-common-questions-about-nourseothricin
https://zellbio.eu/documents/1074/Nourseothricin%20Stock%20Solution.pdf
https://www.goldbio.com/blogs/articles/16-common-questions-about-nourseothricin
https://zellbio.eu/documents/1074/Nourseothricin%20Stock%20Solution.pdf
https://www.goldbio.com/blogs/articles/16-common-questions-about-nourseothricin
https://zellbio.eu/documents/1074/Nourseothricin%20Stock%20Solution.pdf
https://www.creative-biogene.com/support/determining-antibiotic-killing-curve-for-stable-cell-line-generation-protocol.html
https://bpsbioscience.com/kill-curve-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

« Incubator with shaking capabilities
e Spectrophotometer or plate reader
Procedure:

 Inoculate a starter culture of the non-transformed yeast strain and grow overnight in the
appropriate medium.

o The next day, dilute the overnight culture to a starting OD600 of approximately 0.1 in fresh
medium.

o Prepare a series of Nourseothricin concentrations in the growth medium. A typical range to
test for yeast is 0, 25, 50, 75, 100, 150, 200, and 250 pg/mL.

» Dispense the cell suspension into a 96-well plate or culture tubes, with each well/tube
containing a different Nourseothricin concentration. Include a no-antibiotic control.

 Incubate the cultures at the optimal growth temperature for the yeast strain with shaking.

» Monitor the growth of the cultures over time (e.g., 24, 48, and 72 hours) by measuring the
OD600.

» The optimal concentration for selection is the lowest concentration of Nourseothricin that
completely inhibits the growth of the non-transformed yeast cells.

Caption: Experimental workflow for determining the optimal Nourseothricin concentration.

Protocol 3: Selection of Yeast Transformants

This protocol outlines the general steps for selecting transformed yeast cells using
Nourseothricin. The specific transformation protocol (e.g., lithium acetate, electroporation)
should be followed prior to this selection procedure.

Materials:

¢ Yeast transformation mixture
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» Yeast extract-peptone-dextrose (YPD) agar plates
e Nourseothricin stock solution

 Sterile spreader or glass beads

Procedure:

» Following your chosen yeast transformation protocol, allow the cells to recover in a non-
selective liquid medium if required by the protocol.

» Prepare YPD agar plates containing the predetermined optimal concentration of
Nourseothricin. Add the sterile Nourseothricin stock solution to the molten agar after it has
cooled to approximately 50-55°C, just before pouring the plates.

o Plate the transformation mixture onto the Nourseothricin-containing YPD plates.

 Incubate the plates at the appropriate temperature for your yeast strain for 2-5 days, or until
colonies appear.

e Only yeast cells that have successfully integrated the Nourseothricin resistance gene should
grow into colonies.

» To confirm successful transformation, pick individual colonies and streak them onto fresh
Nourseothricin-containing plates and perform further molecular analysis (e.g., PCR,
sequencing).

Caption: Workflow for the selection of Nourseothricin-resistant yeast transformants.

Mechanism of Action

Nourseothricin inhibits protein synthesis by causing misreading of the mRNA template during
translation.[1][2] This leads to the production of non-functional proteins, which accumulate in
the cell and ultimately result in cell death.

Caption: Simplified diagram of Nourseothricin's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. goldbio.com [goldbio.com]

e 2. goldbio.com [goldbio.com]

¢ 3. jenabioscience.com [jenabioscience.com]
e 4. researchgate.net [researchgate.net]

e 5. zellbio.eu [zellbio.eu]

¢ 6. Determining Antibiotic Killing Curve for Stable Cell Line Generation Protocol - Creative
Biogene [creative-biogene.com]

e 7. bpsbioscience.com [bpsbioscience.com]

¢ To cite this document: BenchChem. [Optimal Nourseothricin Concentration for Selecting
Yeast Transformants: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8103473/docs#optimal-nourseothricin-
concentration-for-selecting-yeast-transformants-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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